Cas no 57103-03-4 (9H-Carbazole-3,6-dicarbonitrile)

• Product Name: 9H-Carbazole-3,6-dicarbonitrile
• CAS No: 57103-03-4
• Molecular Formula: C₁₄H₇N₃
• Molecular Weight: 217.22548
• CID: 346484
• PubChem ID: 10775140

9H-Carbazole-3,6-dicarbonitrile Properties

Names and Identifiers

• 9H-Carbazole-3,6-dicarbonitrile
• 3,6-Dicyanocarbazole
• YSZC1275
• CS-0169915
• doi:10.14272/TZXYZCGWHFCFDX-UHFFFAOYSA-N.1
• DTXSID50444738
• 57103-03-4
• SCHEMBL606784
• 10.14272/TZXYZCGWHFCFDX-UHFFFAOYSA-N.1
• FT-0726629
• TZXYZCGWHFCFDX-UHFFFAOYSA-N
• 3,6-Dicyano-9H-Carbazole
• BS-51902
• MFCD24549598
• E80510
• DA-35376
• 3,6-dicyanocarbazole
• 9H-carbazole-3,6-dicarbonitrile

• InChIKey： TZXYZCGWHFCFDX-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H7N3/c15-7-9-1-3-13-11(5-9)12-6-10(8-16)2-4-14(12)17-13/h1-6,17H
• SMILES： C1C2=C(C3C(N2)=CC=C(C#N)C=3)C=C(C#N)C=1

Computed Properties

• Exact Mass: 217.06411
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 217.063997236g/mol
• Heavy Atom Count: 17
• Complexity: 360
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• PSA: 63.37
• Melting Point: >360 ºC
• Solubility: Insuluble (1.0E-3 g/L) (25 ºC),
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),